Cas no 1884705-03-6 (N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride)

• Product Name: N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride
• CAS No: 1884705-03-6
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• MDL: MFCD30491827
• CID: 4630783
• PubChem ID: 122164581
• Update Time: 2025-07-02

N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(3R)-3-pyrrolidinyl-, hydrochloride
• N-(pyrrolidin-3-yl)cyclopropanecarboxamide hydrochloride
• (R)-N-(PYRROLIDIN-3-YL)CYCLOPROPANECARBOXAMIDE HCL
• N-[(3S)-pyrrolidin-3-yl]cyclopropanecarboxamide hydrochloride
• N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride
• (R)-N-(PYRROLIDIN-3-YL)CYCLOPROPANECARBOXAMIDEHCL
• CS-M3447
• C13000
• SCHEMBL19513965
• 1884705-03-6
• AKOS037650595
• CS-15044
• (R)-N-(pyrrolidin-3-yl)cyclopropanecarboxamide hydrochloride
• N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide hydrochloride

• MDL： MFCD30491827
• Inchi： 1S/C8H14N2O.ClH/c11-8(6-1-2-6)10-7-3-4-9-5-7;/h6-7,9H,1-5H2,(H,10,11);1H
• InChI Key： TVSAXBHHTVQZSP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC1)NC1CNCC1

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Additional information on N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride

N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride: A Comprehensive Overview in Modern Chemical Biology

N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride is a compound with the CAS number 1884705-03-6, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride features a cyclopropane ring fused with a pyrrolidine moiety, which is a common scaffold in many bioactive molecules. The presence of the cyclopropane group introduces rigidity to the molecule, which can enhance its binding affinity to biological targets. Additionally, the pyrrolidine ring provides a hydrogen bonding network that is crucial for interactions with proteins and other biomolecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The compound's ability to interact with these targets has made it a valuable candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride is its stereochemical configuration. The (3R) configuration of the pyrrolidine ring is critical for its biological activity, as it ensures optimal alignment with biological targets. This stereochemical specificity has been a focus of research efforts to optimize the compound's efficacy and reduce potential side effects.

Recent studies have demonstrated that N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride exhibits significant inhibitory effects on certain kinases and proteases that are overexpressed in cancer cells. These findings have opened up new avenues for developing targeted therapies against various types of cancer. Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The hydrochloride salt form of N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride enhances its solubility and bioavailability, which are critical factors for drug efficacy. This salt form has been shown to improve pharmacokinetic properties, allowing for more consistent absorption and distribution throughout the body. These advantages have made it a preferred form for further preclinical and clinical investigations.

In conclusion, N-[(3R)-pyrrolidin-3-yl]cyclopropanecarboxamide;hydrochloride (CAS no. 1884705-03-6) is a promising compound with significant potential in the field of chemical biology. Its unique structural features, stereochemical specificity, and biological activities make it a valuable asset in drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.